Cas no 1261749-01-2 (4-Fluoro-3-hydroxybenzoyl chloride)

• Product Name: 4-Fluoro-3-hydroxybenzoyl chloride
• CAS No: 1261749-01-2
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• CID: 4962973
• Update Time: 2025-10-24

4-Fluoro-3-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-hydroxybenzoyl chloride

• Inchi： 1S/C7H4ClFO2/c8-7(11)4-1-2-5(9)6(10)3-4/h1-3,10H
• InChI Key： XBMQICNCOCKEER-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)O)F)=O

Computed Properties

• Exact Mass: 173.9883852 g/mol
• Monoisotopic Mass: 173.9883852 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 174.55

Additional information on 4-Fluoro-3-hydroxybenzoyl chloride

4-Fluoro-3-hydroxybenzoyl chloride: A Comprehensive Overview

4-Fluoro-3-hydroxybenzoyl chloride, also known by its CAS number 1261749-01-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a fluorine atom at the 4-position and a hydroxyl group at the 3-position on the benzene ring, has garnered considerable attention due to its versatile applications in drug design and material science.

The synthesis of 4-Fluoro-3-hydroxybenzoyl chloride involves a series of carefully controlled reactions, often starting from the corresponding benzoic acid derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale. Its chemical stability and reactivity make it an ideal building block for constructing more complex molecules.

In terms of physical properties, 4-Fluoro-3-hydroxybenzoyl chloride exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is particularly advantageous for use in various organic reactions, including nucleophilic acyl substitutions, which are pivotal in peptide synthesis and the construction of bioactive molecules.

Recent studies have highlighted the potential of 4-Fluoro-3-hydroxybenzoyl chloride in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that derivatives of this compound can modulate key enzymes involved in inflammatory pathways, suggesting its role as a lead compound for therapeutic interventions.

Moreover, the incorporation of fluorine in the molecule enhances its lipophilicity, which is a critical factor for drug bioavailability. This property has led to its exploration in the design of small-molecule inhibitors targeting various disease-related proteins.

Beyond pharmaceutical applications, 4-Fluoro-3-hydroxybenzoyl chloride has found utility in material science, particularly in the synthesis of advanced polymers and coatings. Its ability to form stable amide bonds makes it valuable for creating high-performance materials with tailored properties.

In conclusion, 4-Fluoro-3-hydroxybenzoyl chloride stands as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in both academic and industrial settings.